3-(1-naphthyl)-N-(2,4,5-trichlorophenyl)acrylamide

• IUPAC Name: (E)-3-naphthalen-1-yl-N-(2,4,5-trichlorophenyl)prop-2-enamide
• InChI: InChI=1S/C19H12Cl3NO/c20-15-10-17(22)18(11-16(15)21)23-19(24)9-8-13-6-3-5-12-4-1-2-7-14(12)13/h1-11H,(H,23,24)/b9-8+
• InChI Key: VIPIRENJDZAJSP-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=CC(=O)NC3=CC(=C(C=C3Cl)Cl)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C/C(=O)NC3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C19H12Cl3NO
• Molecular Weight: 376.7 g/mol

Description

3-(1-naphthyl)-N-(2,4,5-trichlorophenyl)acrylamide, also known as NTAA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a member of the acrylamide family of compounds, which are known for their ability to interact with biological molecules and modulate their activity. In

Scientific Research Applications

3-(1-naphthyl)-N-(2,4,5-trichlorophenyl)acrylamide has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and neuroscience. One of the primary uses of this compound is as a tool for studying the activity of enzymes and receptors in biological systems. It has been shown to interact selectively with certain proteins, allowing researchers to probe their function and activity.

Mechanism of Action

The mechanism of action of 3-(1-naphthyl)-N-(2,4,5-trichlorophenyl)acrylamide is not fully understood, but it is thought to involve the formation of covalent bonds with amino acid residues in proteins. This interaction can lead to changes in protein conformation and activity, which can have downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In some cases, it has been shown to inhibit the activity of enzymes and receptors, while in others it can enhance their activity. It has also been shown to modulate the release of neurotransmitters in the brain, suggesting potential applications in neuroscience research.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-(1-naphthyl)-N-(2,4,5-trichlorophenyl)acrylamide in lab experiments is its selectivity for certain proteins. This allows researchers to target specific molecules and study their function in isolation. However, this compound also has some limitations, including potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on 3-(1-naphthyl)-N-(2,4,5-trichlorophenyl)acrylamide. One area of interest is in the development of new synthetic methods for producing this compound and related compounds. Another area of interest is in the development of new applications for this compound in scientific research, including in the study of protein-protein interactions and cellular signaling pathways. Overall, the potential applications of this compound in scientific research are vast, and further exploration of its properties and effects is warranted.

Synthesis Methods

The synthesis of 3-(1-naphthyl)-N-(2,4,5-trichlorophenyl)acrylamide involves the reaction of 2,4,5-trichlorobenzoyl chloride with 1-naphthylamine in the presence of a base such as triethylamine. This reaction yields an intermediate product, which is then reacted with acryloyl chloride to produce this compound. The purity of the final product can be improved through recrystallization and purification techniques.